ethyl 4-(2-(1-ethyl-6-(4-fluorobenzyl)-3-methyl-5,7-dioxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-[1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-5,7-dioxopyrazolo[4,3-d]pyrimidin-4-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C26H26FN5O5/c1-4-32-23-22(16(3)29-32)30(26(36)31(24(23)34)14-17-6-10-19(27)11-7-17)15-21(33)28-20-12-8-18(9-13-20)25(35)37-5-2/h6-13H,4-5,14-15H2,1-3H3,(H,28,33)
• InChI Key: CQHWOBKOQGRHGD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N(C(=O)N(C2=O)CC3=CC=C(C=C3)F)CC(=O)NC4=CC=C(C=C4)C(=O)OCC
• Molecular Formula: C26H26FN5O5
• Molecular Weight: 507.5 g/mol

Description

Ethyl 4-(2-(1-ethyl-6-(4-fluorobenzyl)-3-methyl-5,7-dioxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C26H26FN5O5 and its molecular weight is 507.522. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Compounds with fluoro-substituted benzyl groups and pyrazolo[3,4-d]pyrimidine scaffolds have been synthesized and evaluated for their anticancer activities. These compounds have shown potential in inhibiting the growth of various cancer cell lines, including lung, breast, and central nervous system cancers, at low concentrations compared to traditional chemotherapy agents such as 5-fluorodeoxyuridine (Hammam et al., 2005). This suggests that compounds with similar structures could be explored for their anticancer properties.

Anti-Tuberculosis Activity

Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, which incorporate elements similar to the queried compound, have been designed and shown to inhibit Mycobacterium tuberculosis with significant potency. One such compound exhibited promising activity against tuberculosis with minimal cytotoxicity, indicating potential as a novel therapeutic agent (Jeankumar et al., 2013).

Neurodegenerative Disease Imaging

Pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated as ligands for the translocator protein 18 kDa (TSPO), which is recognized as an early biomarker for neuroinflammatory processes in neurodegenerative diseases. These compounds, when labeled with fluorine-18, showed promise as in vivo PET-radiotracers for imaging neuroinflammation, suggesting a potential application in diagnosing and monitoring neurodegenerative conditions (Damont et al., 2015).

Antimicrobial Activity

Pyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-4-one derivatives, similar in structure to the queried compound, have been synthesized and demonstrated significant antimicrobial activity against various bacterial and fungal strains. This indicates the potential for developing new antimicrobial agents based on this chemical framework (Khobragade et al., 2010).